Cas no 1325684-00-1 (5-methoxy-2-{1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole)

• Product Name: 5-methoxy-2-{1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole
• CAS No: 1325684-00-1
• MF: C₂₂H₂₁N₅O₃S
• MW: 435.498842954636
• CID: 6051458
• PubChem ID: 49731868
• Update Time: 2025-10-30

5-methoxy-2-{1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-{1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole
• (4-((5-methoxybenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone
• AKOS024527694
• F5939-1286
• [4-[(5-methoxy-1,3-benzothiazol-2-yl)oxy]piperidin-1-yl]-(2-phenyltriazol-4-yl)methanone
• VU0528295-1
• 1325684-00-1
• 5-methoxy-2-{[1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]oxy}-1,3-benzothiazole

• Inchi： 1S/C22H21N5O3S/c1-29-17-7-8-20-18(13-17)24-22(31-20)30-16-9-11-26(12-10-16)21(28)19-14-23-27(25-19)15-5-3-2-4-6-15/h2-8,13-14,16H,9-12H2,1H3
• InChI Key： VMGVNHMZOKQCHK-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2N=C1OC1CCN(C(C2C=NN(C3C=CC=CC=3)N=2)=O)CC1)OC

Computed Properties

• Exact Mass: 435.13651072g/mol
• Monoisotopic Mass: 435.13651072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-methoxy-2-{1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole

5-Methoxy-2-{1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole: A Comprehensive Overview

CAS No. 1325684-00-1 corresponds to the compound 5-methoxy-2-{1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole, a structurally complex organic molecule with potential applications in various fields of chemistry and pharmacology. This compound is characterized by its unique combination of functional groups and heterocyclic systems, making it a subject of interest for researchers exploring novel chemical entities for drug development and material science.

The molecular structure of this compound features a benzothiazole core, which is a fused bicyclic system consisting of a benzene ring and a thiazole ring. The thiazole moiety is further substituted at the 5-position with a methoxy group (-OCH₃) and at the 2-position with a piperidinyl oxy group. The piperidine ring is itself substituted at the 4-position with an oxy group linked to a triazole carbonyl moiety. The triazole ring is further substituted at the 4-position with a phenyl group (-C₆H₅). This intricate architecture suggests that the compound may exhibit unique electronic properties and reactivity.

Recent studies have highlighted the importance of heterocyclic compounds like benzothiazoles in drug discovery. These systems are known for their ability to act as scaffolds for various bioactive molecules due to their structural versatility and potential for hydrogen bonding. The presence of multiple heteroatoms in the molecule also enhances its ability to interact with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound likely involves a multi-step process that includes nucleophilic aromatic substitution, cyclization reactions, and coupling reactions. The use of protecting groups and careful control over reaction conditions would be essential to ensure the formation of the desired product. Researchers may employ techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to confirm the purity and structure of the synthesized compound.

In terms of applications, this compound could find utility in areas such as fluorescence sensing, due to the inherent fluorescence properties of benzothiazole derivatives. Additionally, its ability to form hydrogen bonds may make it suitable for use in supramolecular chemistry or as a component in self-assembled monolayers. The presence of aromatic rings and heteroatoms also suggests potential applications in organic electronics or as precursors for advanced materials.

From an environmental perspective, understanding the fate and behavior of this compound in various media is crucial. Studies on its degradation pathways under different conditions could provide insights into its environmental impact and potential for bioaccumulation. This information is particularly important for ensuring that any industrial or pharmaceutical applications do not pose risks to ecosystems or human health.

In conclusion, CAS No. 1325684-00-1, or 5-methoxy-2-{1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole, represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with diverse functional groups. Its structural features make it a valuable subject for further research into its chemical properties, biological activity, and potential applications across multiple disciplines.